Cas no 1111038-34-6 (N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide)

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide is a specialized organic compound featuring a quinazoline core linked to a bromo-fluorophenyl moiety via an acetamide bridge. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, while the quinazoline scaffold may contribute to binding affinity in target interactions. The compound's well-defined molecular architecture makes it suitable for research applications in drug discovery, where precise functionalization is critical. Its stability and purity are essential for reproducible results in synthetic and pharmacological studies.

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide structure

1111038-34-6 structure

Product Name:N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

CAS No:1111038-34-6

MF:C₁₇H₁₃BrFN₃O₂

MW:390.206426382065

CID:5432516

Update Time:2025-05-19

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-bromo-2-fluorophenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
- N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide
- Inchi： 1S/C17H13BrFN3O2/c1-10-20-14-5-3-2-4-12(14)17(21-10)24-9-16(23)22-15-7-6-11(18)8-13(15)19/h2-8H,9H2,1H3,(H,22,23)
- InChI Key： ZXWLONRLHJCRJU-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(Br)C=C1F)(=O)COC1=C2C(=NC(C)=N1)C=CC=C2

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-5489-2μmol	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-5489-5μmol	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-5489-10μmol	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-5489-20μmol	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3222-5489-1mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-5489-2mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-5489-3mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-5489-4mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-5489-5mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-5489-10mg	N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide	1111038-34-6	90%+	10mg	$79.0	2023-04-27

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Related Categories

Additional information on N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide

Research Briefing on N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS: 1111038-34-6)

N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS: 1111038-34-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinazoline core and bromo-fluorophenyl moiety, exhibits promising biological activities, particularly in the modulation of specific kinase pathways. Recent studies have explored its potential as a therapeutic agent in oncology and inflammatory diseases, making it a subject of intense scientific investigation.

The synthesis and characterization of N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide have been detailed in several recent publications. The compound's unique structural features, including the presence of a bromo-fluorophenyl group, contribute to its high binding affinity for target proteins. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure and interaction mechanisms with biological targets. These studies have provided valuable insights into the compound's mode of action and potential therapeutic applications.

In vitro and in vivo studies have demonstrated that N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide exhibits potent inhibitory effects on specific kinase enzymes involved in cell proliferation and inflammation. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. The compound's selectivity and pharmacokinetic profile have been optimized through structure-activity relationship (SAR) studies, paving the way for its development as a clinical candidate.

Despite these promising results, challenges remain in the development of N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research aims to explore novel formulations and delivery systems to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-[(2-methylquinazolin-4-yl)oxy]acetamide (CAS: 1111038-34-6) represents a promising candidate for the treatment of various diseases, particularly those involving dysregulated kinase activity. Its unique chemical structure and biological profile underscore its potential as a valuable tool in drug discovery and development. Future research will focus on optimizing its pharmacological properties and evaluating its safety and efficacy in human trials, with the ultimate goal of bringing this compound to the market.